Cas no 874369-03-6 (Carbamic acid, (3-ethoxy-1-oxopropyl)-, ethyl ester (9CI))
874369-03-6 structure
Product Name:Carbamic acid, (3-ethoxy-1-oxopropyl)-, ethyl ester (9CI)
CAS No:874369-03-6
MF:C8H15NO4
MW:189.209002733231
CID:1023508
PubChem ID:45119304
Update Time:2025-04-20
Carbamic acid, (3-ethoxy-1-oxopropyl)-, ethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, (3-ethoxy-1-oxopropyl)-, ethyl ester (9CI)
- Carbamic acid,(3-ethoxy-1-oxopropyl)-,ethyl ester(9ci)
- 874369-03-6
- Carbamic acid, (3-ethoxy-1-oxopropyl)-, ethyl ester
- Ethyl (3-ethoxypropanoyl)carbamate
- DB-220440
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- Inchi: 1S/C8H15NO4/c1-3-12-6-5-7(10)9-8(11)13-4-2/h3-6H2,1-2H3,(H,9,10,11)
- InChI Key: GZNODBXZDHKIQA-UHFFFAOYSA-N
- SMILES: O(CC)CCC(NC(=O)OCC)=O
Computed Properties
- Exact Mass: 189.1
- Monoisotopic Mass: 189.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.6A^2
- XLogP3: 0.2
Carbamic acid, (3-ethoxy-1-oxopropyl)-, ethyl ester (9CI) Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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